Cas no 63525-04-2 (4,8-Tridecadienal, 4,8-dimethyl-12-oxo-, (4E,8E)-)

• Product Name: 4,8-Tridecadienal, 4,8-dimethyl-12-oxo-, (4E,8E)-
• CAS No: 63525-04-2
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 1653396
• PubChem ID: 71381085
• Update Time: 2025-04-21

4,8-Tridecadienal, 4,8-dimethyl-12-oxo-, (4E,8E)- Chemical and Physical Properties

Names and Identifiers

• 4,8-Tridecadienal, 4,8-dimethyl-12-oxo-, (4E,8E)-
• 4,8-dimethyl-12-oxotrideca-4,8-dienal
• 4,8-Dimethyl-1,12-dioxotrideca-4E,8E-diene
• DTXSID00803558
• 12-oxo-4,8-dimethyl-trideca-4,8-diene-1-al
• 63525-04-2

• Inchi： 1S/C15H24O2/c1-13(9-5-11-15(3)17)7-4-8-14(2)10-6-12-16/h8-9,12H,4-7,10-11H2,1-3H3
• InChI Key： WFSIQNRAWDRWLN-UHFFFAOYSA-N
• SMILES： O=C(C)CCC=C(C)CCC=C(C)CCC=O

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 4.00750